Cas no 165445-26-1 (Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-docosyl-)

• Product name: Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-docosyl-
• CAS No: 165445-26-1
• MF: C₄₃H₇₀N₄O₂
• MW: 675.0415
• CID: 171515
• PubChem ID: 44151103

Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-docosyl- Chemical and Physical Properties

Names and Identifiers

• Urea,N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-docosyl-
• 1-cyclohexyl-3-[4-[[4-(docosylcarbamoylamino)phenyl]methyl]phenyl]urea
• 3-Cyclohe<wbr>
• LogP
• urea, N'-<wbr>
• Urea, N-[4-[[4-[[(cyclohexylamino)carbonyl]amino]phenyl]methyl]phenyl]-N'-docosyl-
• 165445-26-1
• DTXSID40889053
• Urea, N-(4-((4-(((cyclohexylamino)carbonyl)amino)phenyl)methyl)phenyl)-N'-docosyl-

• Inchi： InChI=1S/C43H70N4O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-18-19-20-24-35-44-42(48)45-40-31-27-37(28-32-40)36-38-29-33-41(34-30-38)47-43(49)46-39-25-22-21-23-26-39/h27-34,39H,2-26,35-36H2,1H3,(H2,44,45,48)(H2,46,47,49)
• InChI Key： SWNOZZNHVCDISV-UHFFFAOYSA-N
• SMILES： C1(NC(NC2C=CC(CC3C=CC(NC(NCCCCCCCCCCCCCCCCCCCCCC)=O)=CC=3)=CC=2)=O)CCCCC1

Computed Properties

• Exact Mass: 674.5503
• Monoisotopic Mass: 674.54987749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 49
• Rotatable Bond Count: 26
• Complexity: 800
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 14.7
• Topological Polar Surface Area: 82.3Ų

Experimental Properties

• PSA: 82.26